Cas no 1226776-88-0 (2-(4-Amino-2,6-difluorophenyl)propanoic acid)

• Product Name: 2-(4-Amino-2,6-difluorophenyl)propanoic acid
• CAS No: 1226776-88-0
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD16495906
• CID: 1056319
• PubChem ID: 53429569
• Update Time: 2025-04-20

2-(4-Amino-2,6-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-2,6-difluorophenyl)propanoic acid
• AC3268
• SB78255
• 2-(4-Amino-2,6-difluorophenyl)propanoicAcid
• DB-019914
• DTXSID00700179
• AKOS022172806
• BZB77688
• MFCD16495906
• SY008398
• Benzeneacetic acid, 4-amino-2,6-difluoro-alpha-methyl-
• A891076
• 1226776-88-0
• CS-0456323
• XYFLWKUWRHZDGD-UHFFFAOYSA-N
• SCHEMBL1785180

• MDL： MFCD16495906
• Inchi： 1S/C9H9F2NO2/c1-4(9(13)14)8-6(10)2-5(12)3-7(8)11/h2-4H,12H2,1H3,(H,13,14)
• InChI Key： XYFLWKUWRHZDGD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)O)C)F)N

Computed Properties

• Exact Mass: 201.06000
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.31630